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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, immediate safety and logistical information for

the proper disposal of 1-chloro-3-hexyne, a flammable and irritating compound. Adherence to

these procedures is critical to mitigate risks and comply with regulatory standards.

Chemical and Physical Properties
A summary of the key quantitative data for 1-chloro-3-hexyne is presented below. This

information is crucial for understanding the chemical's behavior and potential hazards.

Property Value

Molecular Formula C₆H₉Cl

Molecular Weight 116.59 g/mol [1]

Appearance No information available

Boiling Point No information available

Density No information available

Flash Point No information available

Solubility No information available

XLogP3 2.3[1]
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Immediate Safety Precautions
Before initiating any disposal procedures, ensure that all necessary personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]

All potential ignition sources must be removed from the vicinity, as 1-chloro-3-hexyne is

flammable.[2][3] Use spark-proof tools and explosion-proof equipment.[2][3]

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Containment: For small spills, absorb the chemical with an inert material such as sand, silica

gel, or a universal binder.[2][3]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled, and closed container for disposal.[2][3]

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash

with soap and water.

Disposal Procedure
The disposal of 1-chloro-3-hexyne must be handled as hazardous waste. Do not empty this

chemical into drains or release it into the environment.[2][3] The following workflow outlines the

required steps for its proper disposal.
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Disposal workflow for 1-Chloro-3-hexyne.
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Detailed Disposal Steps:
Waste Segregation and Collection:

Unused or waste 1-chloro-3-hexyne should be collected in a dedicated, properly labeled,

and sealed container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.

Storage:

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Keep the container away from incompatible materials, such as strong oxidizing agents.[2]

Regulatory Compliance:

Chemical waste generators are responsible for correctly classifying the waste.[2][3]

It is mandatory to consult and adhere to all local, regional, and national regulations

governing hazardous waste disposal.[2][3]

Final Disposal:

The disposal of 1-chloro-3-hexyne must be conducted through an approved and licensed

hazardous waste disposal facility.[2]

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the collection and disposal of the waste.

Ensure all required paperwork and manifests are completed accurately for the waste

transfer.

By following these procedures, you will ensure the safe and compliant disposal of 1-chloro-3-
hexyne, thereby protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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